Cas no 57212-68-7 (2-Butanone, 4-(dodecylthio)-3-methyl-)

• Product Name: 2-Butanone, 4-(dodecylthio)-3-methyl-
• CAS No: 57212-68-7
• MF: C₁₇H₃₄OS
• MW: 286.516264438629
• CID: 346152
• PubChem ID: 20576075
• Update Time: 2025-04-19

2-Butanone, 4-(dodecylthio)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(dodecylthio)-3-methyl-
• 4-dodecylsulfanyl-3-methylbutan-2-one
• 57212-68-7
• DTXSID60608900
• 4-(DODECYLSULFANYL)-3-METHYLBUTAN-2-ONE

• Inchi： 1S/C17H34OS/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-16(2)17(3)18/h16H,4-15H2,1-3H3
• InChI Key： BEYRTSBQXHRYLV-UHFFFAOYSA-N
• SMILES： S(CC(C(C)=O)C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.23322
• Monoisotopic Mass: 286.23303688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07